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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure of 1,3-pentadiyne
(penta-1,3-diyne), a linear, unsaturated hydrocarbon with the chemical formula CsHa.[1][2][3]
The structural elucidation of such molecules is fundamental to understanding their chemical
reactivity, physical properties, and potential applications in various scientific domains, including
materials science and medicinal chemistry.

Molecular and Electronic Structure

1,3-Pentadiyne consists of a five-carbon chain characterized by two conjugated triple bonds,
located at the first and third carbon positions, and is terminated by a methyl group. The
molecule's linear geometry is a direct consequence of the sp-hybridization of the four carbons
involved in the triple bonds. This linear arrangement dictates that the bond angles along the
C1-C2-C3-C4 backbone are all 180°.

The electronic structure is defined by the extensive 1t-conjugation across the two triple bonds.
This delocalized electron system is responsible for the molecule's characteristic spectroscopic
properties and its reactivity profile.

Structural Parameters

While a definitive, recent experimental study providing a complete set of bond lengths for 1,3-
pentadiyne is not readily available in the surveyed literature, the structural parameters can be
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reliably estimated from data for similar molecules and general principles of chemical bonding.
The primary experimental technique for the precise determination of the geometry of such gas-
phase molecules is microwave spectroscopy.[4] The National Institute of Standards and
Technology (NIST) Chemistry WebBook indicates the availability of microwave spectra for 1,3-
pentadiyne, which would form the basis for a detailed structural analysis.[1][5]

The expected bond lengths for 1,3-pentadiyne are summarized in the table below. These
values are typical for the types of bonds present in the molecule.

Bond Atom 1 Atom 2 Typical Bond
Length (A)
Carbon-Carbon C1 Cc2 ~1.20
Carbon-Carbon Cc2 C3 ~1.38
Carbon-Carbon C3 C4 ~1.20
Carbon-Carbon C4 C5 ~1.46
Carbon-Hydrogen C1 H ~1.06
Carbon-Hydrogen C5 H ~1.09

Note: These are representative values. Actual experimental values may vary slightly.

Methodology for Structural Determination:
Microwave Spectroscopy

The determination of the precise molecular structure of a gas-phase molecule like 1,3-
pentadiyne is typically achieved through microwave spectroscopy. This technique measures
the absorption of microwave radiation by the molecule, which corresponds to transitions
between its quantized rotational energy levels.

Experimental Protocol Outline:

o Sample Preparation: A gaseous sample of 1,3-pentadiyne is introduced into a high-vacuum
sample cell within the microwave spectrometer. The pressure is kept very low (a few millitorr)
to minimize intermolecular interactions and pressure broadening of the spectral lines.
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e Microwave Irradiation: The sample is irradiated with a tunable source of microwave radiation.
The frequency of the microwaves is swept over a specific range.

o Detection of Absorption: As the microwave frequency is swept, a detector measures the
absorption of radiation by the sample. When the frequency of the microwaves matches the
energy difference between two rotational levels, the molecule absorbs the radiation, resulting
in a peak in the spectrum.

o Spectral Analysis: The resulting microwave spectrum consists of a series of absorption lines.
For a linear molecule like 1,3-pentadiyne, the frequencies of these lines are related to a
single rotational constant, B. The rotational constant is inversely proportional to the moment
of inertia of the molecule.

 Structural Determination: By measuring the rotational constants of the primary isotopic
species and several of its isotopically substituted analogues (e.g., containing 13C), the
positions of the individual atoms can be determined with high precision using Kraitchman's
equations. This allows for the calculation of the bond lengths and angles.

The following diagram illustrates the general workflow for determining molecular structure using
microwave spectroscopy.

Calculation of
Rotational Transitions Rotational Constants Bond Lengths & Angles
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General workflow for molecular structure determination via microwave spectroscopy.

Visualization of the Molecular Structure
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The linear structure of 1,3-pentadiyne is depicted in the following diagram, illustrating the
connectivity of the atoms.

Ball-and-stick representation of the 1,3-pentadiyne molecule.

The logical relationship of the structural features of 1,3-pentadiyne is summarized in the
diagram below.
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Relationship between hybridization, geometry, and bonding in 1,3-pentadiyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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